Cas no 1428351-07-8 (5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide
• CAS No: 1428351-07-8
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 6343561
• PubChem ID: 71806180
• Update Time: 2025-07-23

5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide
• F6436-0317
• 5-METHYL-N-{[4-(THIOPHEN-2-YL)OXAN-4-YL]METHYL}-1,2-OXAZOLE-4-CARBOXAMIDE
• 5-methyl-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)isoxazole-4-carboxamide
• 5-methyl-N-[(4-thiophen-2-yloxan-4-yl)methyl]-1,2-oxazole-4-carboxamide
• AKOS024558924
• 1428351-07-8

• Inchi： 1S/C15H18N2O3S/c1-11-12(9-17-20-11)14(18)16-10-15(4-6-19-7-5-15)13-3-2-8-21-13/h2-3,8-9H,4-7,10H2,1H3,(H,16,18)
• InChI Key： RUYXYQFEWHREME-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(C2C=NOC=2C)=O)CCOCC1

Computed Properties

• Exact Mass: 306.10381361g/mol
• Monoisotopic Mass: 306.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide

Recent Advances in the Study of 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide (CAS: 1428351-07-8)

The compound 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide (CAS: 1428351-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide, which contribute to its bioactivity. The compound's oxazole and thiophene moieties are known to play critical roles in its interaction with biological targets, particularly in modulating enzyme activity and receptor binding. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise molecular interactions of this compound, providing valuable insights for drug design.

In vitro and in vivo studies have demonstrated promising results for 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide in various disease models. Notably, the compound has shown potent inhibitory effects on specific kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its efficacy in targeting certain cancer cell lines, with mechanisms involving apoptosis induction and cell cycle arrest.

The pharmacokinetic profile of 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide has also been investigated, revealing favorable absorption and distribution properties. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index and reduce potential toxicity.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of derivatives based on 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide. Several patent applications have been filed, underscoring the commercial interest in this compound. Future directions include advancing lead candidates into preclinical trials and exploring combination therapies with existing drugs.

In conclusion, 5-methyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1,2-oxazole-4-carboxamide represents a promising scaffold for drug discovery, with versatile applications across multiple therapeutic areas. Continued research is essential to fully unlock its potential and translate laboratory findings into clinical benefits.